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Compound of Interest

Compound Name: Urease-IN-10

Cat. No.: B12377702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Urease-IN-10, a

representative urease inhibitor formulation based on N-(n-butyl)thiophosphoric triamide

(NBPT), in agricultural research. The information provided is intended to guide researchers in

designing and conducting experiments to evaluate the efficacy of Urease-IN-10 in reducing

nitrogen loss and improving nitrogen use efficiency in crop production.

Introduction
Urea is a primary nitrogen fertilizer used globally due to its high nitrogen content (46%) and

relatively low cost.[1][2] However, its application can lead to significant nitrogen loss through

ammonia volatilization, a process catalyzed by the soil enzyme urease.[3][4] Urease hydrolyzes

urea into ammonia and carbon dioxide.[5][6] When this occurs on the soil surface, a substantial

portion of the ammonia can be lost to the atmosphere, reducing the amount of nitrogen

available to plants and contributing to environmental pollution.[7][8]

Urease inhibitors, such as the active ingredient in Urease-IN-10, are compounds that

temporarily block the activity of the urease enzyme.[1][8] This delay in urea hydrolysis allows

more time for the urea to be incorporated into the soil by rainfall or irrigation, where the

resulting ammonium is less susceptible to volatilization and can be better utilized by crops.[7]

The application of urease inhibitors has been shown to reduce ammonia emissions by 50-90%

and can lead to increased crop yields.[7][8]
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Mechanism of Action
Urease-IN-10 acts by inhibiting the activity of the urease enzyme in the soil.[1] The active

ingredient, NBPT, specifically targets the nickel-containing active site of the urease enzyme,

preventing it from binding to and hydrolyzing urea.[2][5] This inhibition is temporary, allowing for

a controlled release of nitrogen that is better synchronized with the crop's demand.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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